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Compound of Interest

Compound Name: 2-Amino-5-nitrobenzenethiol

Cat. No.: B1278754 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Amino-5-nitrobenzenethiol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-Amino-5-
nitrobenzenethiol (CAS No. 23451-98-1). The following sections detail the hazardous

properties of this compound and outline the necessary precautions for its safe use in a

laboratory setting. All quantitative data is summarized in tables for clarity, and experimental

workflows are visualized using diagrams.

Chemical and Physical Properties
2-Amino-5-nitrobenzenethiol is a yellow to brown crystalline solid. Key physical and chemical

properties are summarized in the table below.

Property Value

Molecular Formula C₆H₆N₂O₂S

Molecular Weight 170.19 g/mol

Melting Point 89-90 °C

Boiling Point 362.6±27.0 °C (Predicted)

Density 1.465±0.06 g/cm³ (Predicted)
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Hazard Identification and Classification
2-Amino-5-nitrobenzenethiol is classified as a hazardous substance. The primary hazards

are summarized in the following table.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 1
H410: Very toxic to aquatic life

with long lasting effects

Data sourced from Safety Data Sheets.

Toxicological Information
Detailed toxicological data for 2-Amino-5-nitrobenzenethiol is not readily available in public

literature. However, data for the related compound, 2-Amino-5-nitrophenol, can provide some

insight into potential toxicological effects.

Toxicological
Endpoint

Species Route Value
Reference
Compound

LD50 Rat Oral > 4000 mg/kg
2-Amino-5-

nitrophenol[1][2]

LD50 Rat Intraperitoneal > 800 mg/kg
2-Amino-5-

nitrophenol[2]
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Carcinogenicity: There is no specific carcinogenicity data for 2-Amino-5-nitrobenzenethiol.
The related compound, 2-Amino-5-nitrophenol, is classified by the International Agency for

Research on Cancer (IARC) as Group 3: Not classifiable as to its carcinogenicity to humans.[3]

Another related compound, 2-Amino-5-nitrothiazole, is considered a positive animal

carcinogen.

Handling and Storage Precautions
Proper handling and storage are crucial to minimize exposure and ensure the stability of 2-
Amino-5-nitrobenzenethiol.

Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If dusts are generated or ventilation is inadequate, use a NIOSH-

approved respirator with an appropriate particulate filter.

Handling Procedures:

Avoid breathing dust.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

Storage Conditions:
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Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Protect from light.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

acid chlorides.

First Aid Measures
The following first aid procedures should be followed in case of exposure to 2-Amino-5-
nitrobenzenethiol.

General First Aid Workflow

Inhalation

Skin Contact

Eye Contact

IngestionExposure Occurs Assess the Situation
(Inhalation, Skin, Eye, Ingestion) Remove from Exposure Source Decontaminate

Move to Fresh Air

Remove Contaminated Clothing

Rinse with Plenty of Water for at least 15 minutes

Do NOT Induce Vomiting

Seek Immediate Medical Attention

Provide Artificial Respiration if Not Breathing

Wash with Plenty of Soap and Water

Remove Contact Lenses, if Present and Easy to Do

Rinse Mouth with Water

Click to download full resolution via product page
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Caption: General first aid workflow for exposure to 2-Amino-5-nitrobenzenethiol.

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and minimize environmental

contamination.

Spill Response Protocol
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Spill Detected

Evacuate Immediate Area

Ensure Adequate Ventilation

Wear Appropriate PPE

Contain Spill

Collect Spilled Material
(Sweep up, do not create dust)

Place in a Suitable, Closed Container for Disposal

Clean Spill Area

Report the Incident

Click to download full resolution via product page

Caption: Protocol for responding to a spill of 2-Amino-5-nitrobenzenethiol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1278754?utm_src=pdf-body-img
https://www.benchchem.com/product/b1278754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Firefighting Measures
Suitable Extinguishing Media:

Dry chemical

Carbon dioxide (CO₂)

Halon extinguisher

Water spray may also be used.

Specific Hazards Arising from the Chemical:

Thermal decomposition can lead to the release of irritating gases and vapors, including

nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and sulfur oxides.

Protective Equipment and Precautions for Firefighters:

Wear a self-contained breathing apparatus (SCBA) with a full face-piece operated in

pressure-demand or other positive pressure mode.

Wear full protective clothing to prevent contact with skin and eyes.

Stability and Reactivity
Chemical Stability:

Stable under recommended storage conditions.

Conditions to Avoid:

Heat, flames, and sparks.

Exposure to light.

Dust formation.

Incompatible Materials:
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Strong oxidizing agents

Strong acids

Acid chlorides

Hazardous Decomposition Products:

Under fire conditions, may decompose to produce:

Nitrogen oxides (NOx)

Carbon monoxide (CO)

Carbon dioxide (CO₂)

Sulfur oxides

Experimental Protocols
While specific experimental protocols for the safety and handling of 2-Amino-5-
nitrobenzenethiol are not widely published, the following general workflow should be followed

when handling this and similar hazardous compounds in a research setting.

General Laboratory Handling Workflow
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Experiment Planning
(Review SDS and Procedures)

Prepare Work Area
(Fume hood, spill kit ready)

Don Appropriate PPE

Weigh Compound in Ventilated Enclosure

Perform Experiment

Quench Reaction and Work-up

Dispose of Waste in Designated Containers

Decontaminate Work Area and Glassware

Remove and Dispose of/Clean PPE

Experiment Complete

Click to download full resolution via product page
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Caption: A general workflow for the safe handling of 2-Amino-5-nitrobenzenethiol in a

laboratory setting.

This guide is intended to provide a comprehensive overview of the safety and handling

precautions for 2-Amino-5-nitrobenzenethiol. It is essential for all personnel to be thoroughly

familiar with this information and the relevant Safety Data Sheets before working with this

compound. Always adhere to established laboratory safety protocols and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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